N'-[(1E)-[4-(diethylamino)phenyl]methylidene]-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide

Specification

• CAS No.: 799780-36-2
• Molecular Formula: C17H23N5O
• Molecular Weight: 313.405
• IUPAC Name: N-[(E)-[4-(diethylamino)phenyl]methylideneamino]-2-(2-methylimidazol-1-yl)acetamide
• Standard InChI: InChI=1S/C17H23N5O/c1-4-21(5-2)16-8-6-15(7-9-16)12-19-20-17(23)13-22-11-10-18-14(22)3/h6-12H,4-5,13H2,1-3H3,(H,20,23)/b19-12+
• Standard InChI Key: BSICNBWCFOIKEA-XDHOZWIPSA-N
• SMILES: CCN(CC)C1=CC=C(C=C1)C=NNC(=O)CN2C=CN=C2C

Introduction

N'-[(1E)-[4-(diethylamino)phenyl]methylidene]-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide is a complex organic compound featuring a hydrazide functional group. It is notable for its potential applications in medicinal chemistry and materials science due to its unique structural characteristics and biological activities. This compound is available from various chemical suppliers, including Sigma-Aldrich, and is listed as part of their catalog for rare and unique chemicals aimed at early discovery researchers.

Synthesis Methods

The synthesis of N'-[(1E)-[4-(diethylamino)phenyl]methylidene]-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide typically involves a condensation reaction between an appropriate aldehyde and a hydrazine derivative. This method is common for synthesizing compounds with hydrazone and hydrazide functionalities.

Chemical Reactions and Stability

This compound can participate in various chemical reactions typical of hydrazones and hydrazides. Its stability under different pH levels and temperatures influences its reactivity. Analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are often employed to monitor these reactions.

Biological Activities and Applications

Research indicates that N'-[(1E)-[4-(diethylamino)phenyl]methylidene]-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide exhibits potential bioactivity, making it suitable for further investigation in pharmacological studies. Its mechanism of action primarily involves interaction with biological targets such as enzymes or receptors.

Application Area	Potential Use
Medicinal Chemistry	Therapeutic applications
Materials Science	Unique structural properties